Cas no 70988-03-3 (3-(4-DIMETHYLAMINO-PHENYL)-3-OXO-PROPIONITRILE)

• Product Name: 3-(4-DIMETHYLAMINO-PHENYL)-3-OXO-PROPIONITRILE
• CAS No: 70988-03-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 975935
• PubChem ID: 11019616
• Update Time: 2025-04-19

3-(4-DIMETHYLAMINO-PHENYL)-3-OXO-PROPIONITRILE Chemical and Physical Properties

Names and Identifiers

• 3-(4-DIMETHYLAMINO-PHENYL)-3-OXO-PROPIONITRILE
• 3-[4-(Dimethylamino)phenyl]-3-oxopropanenitrile
• AKOS006287138
• DUIOSJLLWYJQAP-UHFFFAOYSA-N
• 3-(4-DIMETHYLAMINOPHENYL)-3-OXO-PROPIONITRILE
• 70988-03-3
• DTXSID00452101
• SCHEMBL4859565

• MDL： MFCD07787045
• Inchi： 1S/C11H12N2O/c1-13(2)10-5-3-9(4-6-10)11(14)7-8-12/h3-6H,7H2,1-2H3
• InChI Key： DUIOSJLLWYJQAP-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.1Ų